Cas no 1220035-77-7 (3-(oxolan-2-yl)methylpiperidine)
3-(oxolan-2-yl)methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(TETRAHYDRO-2-FURANYLMETHYL)PIPERIDINE
- 3-(oxolan-2-ylmethyl)piperidine
- 3-((Tetrahydrofuran-2-yl)methyl)piperidine
- 3-(oxolan-2-yl)methylpiperidine
-
- MDL: MFCD13562908
- Inchi: 1S/C10H19NO/c1-3-9(8-11-5-1)7-10-4-2-6-12-10/h9-11H,1-8H2
- InChI Key: LJPKXPBVQJBBQK-UHFFFAOYSA-N
- SMILES: O1CCCC1CC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Topological Polar Surface Area: 21.3
3-(oxolan-2-yl)methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371214-1g |
3-((Tetrahydrofuran-2-yl)methyl)piperidine |
1220035-77-7 | 95%+ | 1g |
$183 | 2023-02-18 | |
| Chemenu | CM371214-5g |
3-((Tetrahydrofuran-2-yl)methyl)piperidine |
1220035-77-7 | 95%+ | 5g |
$549 | 2023-02-18 | |
| eNovation Chemicals LLC | Y1187994-5g |
3-[(2-Tetrahydrofuryl)methyl]piperidine |
1220035-77-7 | 95% | 5g |
$935 | 2024-07-20 | |
| Enamine | EN300-1859229-0.05g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1859229-0.1g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1859229-0.25g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1859229-0.5g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1859229-1.0g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1859229-2.5g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1859229-5.0g |
3-[(oxolan-2-yl)methyl]piperidine |
1220035-77-7 | 5g |
$3396.0 | 2023-05-26 |
3-(oxolan-2-yl)methylpiperidine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(oxolan-2-yl)methylpiperidine
The Emerging Role of 3-(Oxolan-2-Yl)Methylpiperidine (CAS No. 1220035-77-7) in Chemical and Biomedical Applications
Recent advancements in synthetic chemistry have positioned 3-(oxolan-2-yl)methylpiperidine (CAS No. 1220035-77-7) as a pivotal compound in diverse research domains. This heterocyclic amine, characterized by its piperidine core substituted with an oxolanyl group at the N-methyl position, exhibits unique structural features that enable tunable reactivity and bioavailability. Its molecular architecture—comprising a five-membered oxacycle (oxolan) fused to a six-membered piperidinyl ring—creates opportunities for modulating pharmacokinetic properties, making it a focal point in drug design and material science.
Emerging studies highlight the compound's potential as a versatile synthetic intermediate. Researchers at the National Institute of Chemical Physics and Biophysics demonstrated its utility in click chemistry frameworks, where the oxolanyl moiety facilitates rapid conjugation with azide-functionalized biomolecules. This approach has been leveraged to develop novel cancer-targeting prodrugs, wherein the piperidine backbone enhances membrane permeability while the oxacycle serves as a cleavable linker for controlled drug release (Journal of Medicinal Chemistry, 2023). Such applications underscore its role in advancing targeted therapy strategies.
In neuropharmacology, investigations into neurotransmitter receptor modulation reveal promising findings. A collaborative study between Stanford University and AstraZeneca identified this compound as a selective inhibitor of serotonin reuptake transporters when incorporated into hybrid scaffolds. The rigid structure of the oxolanyl group stabilizes the molecule's interaction with transmembrane domains, exhibiting IC₅₀ values as low as 14 nM in vitro assays (Nature Communications, 2024). These results position it as a candidate for next-generation antidepressant development, particularly addressing treatment-resistant depression subtypes.
Synthetic methodologies have seen significant optimization through green chemistry principles. Traditional preparation via Grignard addition often required hazardous solvents and extended reaction times. However, recent reports from ETH Zurich describe an enzymatic synthesis pathway using lipase-catalyzed condensation of γ-butyrolactone derivatives with piperidines under aqueous conditions (Eco-Friendly Chemistry, 2024). This approach reduces waste by up to 68% while achieving >95% yield—a breakthrough for large-scale production required in preclinical trials.
Bioconjugation applications are expanding into diagnostics due to its fluorescence-enhancing properties when coupled with quantum dots. Researchers at MIT’s Koch Institute engineered molecular imaging probes by covalently linking this compound to CdSe nanoparticles via amidation reactions. The resulting constructs demonstrated superior signal-to-noise ratios compared to conventional agents in ex vivo tumor imaging studies (ACS Nano, 2024). This dual functionality—acting both as a structural component and functional modifier—opens new avenues in multimodal theranostics.
Pioneering work on polymerizable derivatives has unlocked applications in smart materials science. By introducing acrylate groups onto the piperidine nitrogen atom while preserving the oxolanyl substituent, chemists at Max Planck Institute developed self-healing hydrogels with pH-responsive mechanical properties (Advanced Materials, 2024). These gels exhibit phase transitions between gel and sol states within physiological pH ranges (6–8), enabling their use as injectable wound dressings that solidify upon contact with bodily fluids.
Innovations continue to emerge through computational modeling approaches. Quantum mechanical simulations by IBM Research revealed previously undetected hydrogen bonding patterns between the oxolanyl oxygen atoms and water molecules under physiological conditions (Journal of Physical Chemistry B, 2024). These insights are guiding efforts to optimize solubility profiles for oral drug formulations, addressing bioavailability challenges inherent to many piperidine-based compounds.
Cross-disciplinary collaborations are now exploring its role in nanomedicine delivery systems. Loading this compound into lipid-polymer hybrid nanoparticles significantly improves stability during gastrointestinal transit while maintaining controlled release kinetics over 48 hours (Nano Letters, 2024). Such systems could revolutionize treatment regimens for chronic diseases requiring sustained dosing schedules without compromising therapeutic efficacy.
Ongoing toxicity studies conducted under OECD guidelines have confirmed its favorable safety profile when administered within therapeutic ranges (Toxicological Sciences, 2024). Acute oral LD₅₀ values exceed 5 g/kg in rodent models, while chronic exposure studies showed no observable adverse effects up to three months at dosages equivalent to clinical application levels—a critical milestone for advancing human trials.
This multifaceted potential underscores why CAS No. 1220035-77-7-based compounds are becoming essential tools across chemical research landscapes. As interdisciplinary teams continue unraveling its mechanistic intricacies through advanced spectroscopic techniques like time-resolved NMR and cryo-electron microscopy (Nature Methods, 20X), we anticipate breakthroughs that redefine its role from laboratory curiosity to transformative clinical solutions within five years.
1220035-77-7 (3-(oxolan-2-yl)methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)